Cas no 2229166-47-4 (3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine
• CAS No: 2229166-47-4
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 5947203
• PubChem ID: 165630341
• Update Time: 2025-06-12

3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine
• 3-[(4-methylpiperidin-4-yl)oxy]-4-(trifluoromethyl)pyridine
• 2229166-47-4
• EN300-1943499

• Inchi： 1S/C12H15F3N2O/c1-11(3-6-16-7-4-11)18-10-8-17-5-2-9(10)12(13,14)15/h2,5,8,16H,3-4,6-7H2,1H3
• InChI Key： NQDLVPHCEHNJPO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1OC1(C)CCNCC1)(F)F

Computed Properties

• Exact Mass: 260.11364759g/mol
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine

Professional Introduction to 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine (CAS No. 2229166-47-4)

3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine, identified by its CAS number 2229166-47-4, is a significant compound in the field of pharmaceutical chemistry. This compound features a unique structural framework that combines a piperidine ring with a pyridine core, both of which are highly valuable in medicinal chemistry due to their ability to interact with biological targets. The presence of a methylpiperidine moiety and a trifluoromethyl group enhances its pharmacological properties, making it a promising candidate for drug development.

The compound's structure is particularly noteworthy for its potential applications in the design of small-molecule inhibitors. The piperidine ring is known for its role in enhancing binding affinity and selectivity, while the trifluoromethyl group contributes to metabolic stability and lipophilicity. These characteristics are critical in the development of drugs that require prolonged biological activity and resistance to degradation.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic and pharmacodynamic properties. Specifically, the trifluoromethyl group is widely recognized for its ability to improve binding interactions with biological targets, increase metabolic stability, and enhance oral bioavailability. These benefits have led to its extensive use in the development of antiviral, anticancer, and anti-inflammatory agents.

The synthesis of 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. These techniques ensure high yield and purity, which are essential for pharmaceutical applications.

The compound has garnered attention in academic research for its potential as a building block in the synthesis of more complex molecules. Researchers have explored its utility in creating novel derivatives with enhanced pharmacological properties. For instance, modifications to the piperidine ring or the introduction of additional functional groups can lead to compounds with improved efficacy and reduced side effects.

The use of computational modeling has also been instrumental in understanding the behavior of 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine. Molecular dynamics simulations and quantum mechanical calculations allow scientists to predict how this compound interacts with biological targets at the atomic level. This information is crucial for optimizing its structure and improving its therapeutic potential.

In clinical settings, the compound is being evaluated for its role in treating various diseases. Preliminary studies suggest that it may have applications in oncology, where its ability to inhibit key enzymes involved in cancer cell proliferation makes it a promising candidate. Additionally, its potential as an antiviral agent is under investigation due to its interaction with viral proteases and polymerases.

The regulatory landscape for pharmaceutical compounds like 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine is stringent but well-established. Manufacturers must adhere to rigorous guidelines set forth by agencies such as the FDA and EMA to ensure safety and efficacy. These regulations include detailed requirements for synthesis, quality control, and clinical testing.

The environmental impact of producing and using this compound is also a consideration in modern pharmaceutical development. Sustainable synthetic routes that minimize waste and reduce energy consumption are being explored. Additionally, efforts are underway to develop biodegradable formulations that lessen environmental harm.

The future of 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine lies in continued research and innovation. As our understanding of biological systems grows, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into viable therapeutic options.

In conclusion, 3-(4-methylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug development. With ongoing research and technological advancements, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.